Cas no 2227758-48-5 ((3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid)
2227758-48-5 structure
Product Name:(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
CAS No:2227758-48-5
MF:C10H11FO3
MW:198.190946817398
CID:5946921
PubChem ID:94425372
Update Time:2023-12-28
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
- 2227758-48-5
- EN300-1816674
-
- Inchi: 1S/C10H11FO3/c1-6-4-7(2-3-8(6)11)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
- InChI Key: BOOWRDSMTHUTDI-VIFPVBQESA-N
- SMILES: FC1C=CC(=CC=1C)[C@H](CC(=O)O)O
Computed Properties
- Exact Mass: 198.06922237g/mol
- Monoisotopic Mass: 198.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57.5Ų
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1816674-0.05g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1816674-0.1g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1816674-0.25g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1816674-0.5g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1816674-1.0g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1816674-2.5g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1816674-5.0g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 5g |
$4806.0 | 2023-06-01 | ||
| Enamine | EN300-1816674-10.0g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 10g |
$7128.0 | 2023-06-01 | ||
| Enamine | EN300-1816674-1g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1816674-5g |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid |
2227758-48-5 | 5g |
$4806.0 | 2023-09-19 |
(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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